Cas no 215928-68-0 (6-(4-fluorophenyl)-3H,4H-thieno3,2-dpyrimidin-4-one)

• Product Name: 6-(4-fluorophenyl)-3H,4H-thieno3,2-dpyrimidin-4-one
• CAS No: 215928-68-0
• MF: C₁₂H₇FN₂OS
• MW: 246.260184526443
• MDL: MFCD00206482
• CID: 1068575
• PubChem ID: 135463111
• Update Time: 2025-08-03

6-(4-fluorophenyl)-3H,4H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-Fluorophenyl)thieno[3,2-d]pyrimidin-4(3H)-one
• 6-(4-FLUOROPHENYL)-3,4-DIHYDROTHIENO[3,2-D]-PYRIMIDIN-4-ONE
• 6-(4-fluorophenyl)-3H,4H-thieno3,2-dpyrimidin-4-one
• 6-(4-fluorophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CCG-52768
• CS-0242310
• EN300-24721
• SR-01000641978-1
• AKOS001261108
• DB-186052
• FS-1445
• Z199531574
• G37830
• CHEMBL2029517
• BDBM50384078
• SCHEMBL4213116
• 6-(4-FLUOROPHENYL)-3H-THIENO[3,2-D]PYRIMIDIN-4-ONE
• 215928-68-0

• MDL： MFCD00206482
• Inchi： 1S/C12H7FN2OS/c13-8-3-1-7(2-4-8)10-5-9-11(17-10)12(16)15-6-14-9/h1-6H,(H,14,15,16)
• InChI Key： AUDPELUZZOKGLM-UHFFFAOYSA-N
• SMILES： S1C2C(NC=NC=2C=C1C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 246.02631219g/mol
• Monoisotopic Mass: 246.02631219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Melting Point: >225°C